N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C19H20Cl2N2O3S/c1-13-9-11-23(12-10-13)27(25,26)15-7-5-14(6-8-15)19(24)22-17-4-2-3-16(20)18(17)21/h2-8,13H,9-12H2,1H3,(H,22,24)
• InChI Key: BKDXKSCRKFTMDW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C19H20Cl2N2O3S
• Molecular Weight: 427.3 g/mol

Description

N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide (DCM-4MPBS) is a synthetic compound which has recently been studied for its potential applications in a variety of scientific research and experiments. DCM-4MPBS is a derivative of benzamide, a group of compounds which are known for their ability to bind to proteins and inhibit their activity. DCM-4MPBS has been used in a variety of studies, including those related to cancer, inflammation, and metabolism. It has also been used in the development of new drug candidates.

Scientific Research Applications

N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide has been used in a variety of scientific research studies. It has been used to study the role of proteins in cancer and inflammation, as well as to investigate the role of proteins in metabolism. It has also been used in the development of new drug candidates. In addition, this compound has been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes.

Mechanism of Action

N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide is a reversible inhibitor of cytochrome P450 enzymes. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition of the enzyme’s activity leads to a decrease in the amount of the drug metabolized by the enzyme, resulting in an increase in the drug’s bioavailability.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of several cytochrome P450 enzymes, which can lead to an increase in the bioavailability of drugs. It has also been found to inhibit the activity of several other enzymes involved in metabolism, such as glutathione S-transferases and UDP-glucuronosyltransferases. In addition, this compound has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide in lab experiments is its ability to inhibit the activity of a variety of enzymes involved in metabolism. This makes it a useful tool for studying the metabolism of drugs and other compounds. Additionally, this compound is relatively easy to synthesize and is relatively stable in solution, making it a convenient compound to work with in the lab. However, one of the main limitations of using this compound in lab experiments is its potential to inhibit the activity of enzymes other than those intended to be studied. This can lead to unexpected results and should be taken into consideration when designing experiments.

Future Directions

There are a variety of potential future directions for research involving N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide. For example, further research could be done to investigate its potential as an inhibitor of enzymes involved in drug metabolism. Additionally, further research could be done to investigate its potential as an anti-inflammatory or anti-cancer agent. Furthermore, research could be done to investigate its potential as an inhibitor of other enzymes involved in metabolism, such as glutathione S-transferases and UDP-glucuronosyltransferases. Finally, research could be done to investigate its potential as a tool for studying protein-protein interactions.

Synthesis Methods

N-(2,3-dichlorophenyl)-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide is synthesized by reacting 4-methylpiperidine-1-sulfonyl chloride with 2,3-dichloro-N-phenylbenzamide. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) under basic conditions. The product is then purified by column chromatography to obtain the desired product.